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Compound of Interest

Compound Name: 14:0 DAP

Cat. No.: B10855631

Essential Safety and Handling Guide for 14:0
DAP

This document provides immediate safety, logistical, and disposal information for handling 1,2-
dimyristoyl-3-dimethylammonium-propane (14:0 DAP), a cationic lipid utilized in laboratory
research, particularly in the formulation of lipid nanoparticles for drug delivery.

Chemical Identification and Hazards

e Chemical Name: 1,2-dimyristoyl-3-dimethylammonium-propane
e Synonyms: 14:0 DAP, DMDAP
e CAS Number: 72719-84-7

According to available Safety Data Sheets (SDS), 14:0 DAP is not classified as a hazardous
substance or mixture under the Globally Harmonized System (GHS).[1] However, it is
recommended to handle it with the usual precautionary measures for laboratory chemicals.

Personal Protective Equipment (PPE)

Adherence to proper personal protective equipment protocols is essential to ensure personnel
safety during the handling of 14:0 DAP. The following table summarizes the recommended
PPE.
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Protection Type Recommended Equipment Rationale

Protects against potential
splashes or dust particles.
o Equipment should be
] Safety glasses with side- )
Eye Protection ) approved under appropriate
shields or goggles
government standards such as

NIOSH (US) or EN 166 (EU).
[1]

Prevents direct skin contact.

i Gloves must be inspected prior
) Impermeable chemical-
Hand Protection ] o to use and proper removal
resistant gloves (e.g., nitrile) )
technique should be followed.

[1]

A dust respirator may be
) ) Not generally required under necessary if an aerosol or dust
Respiratory Protection ) )
normal use is generated. Use in a well-

ventilated area.[1]

Minimizes the risk of skin
exposure. The type of body
) Laboratory coat or other protection should be chosen
Body Protection ] ] ]
protective clothing based on the concentration
and amount of the substance

being handled.[1]

Operational and Handling Plan

3.1. Engineering Controls
e Work in a well-ventilated area.

e If handling procedures may generate dust, use a chemical fume hood or provide appropriate
exhaust ventilation.[1]

o Ensure that an eyewash station and safety shower are readily accessible in the work area.
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3.2. Handling Procedures

Avoid direct contact with skin and eyes.

Minimize the generation of dust and aerosols.

Wash hands thoroughly after handling the material.

Do not eat, drink, or smoke in the laboratory area where 14:0 DAP is handled.
3.3. Storage

o Store in a tightly closed container in a dry and well-ventilated place.[1]
 Recommended storage temperature is -20°C.

o Keep away from incompatible materials.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

e Unused Material and Contaminated Waste: Collect in a suitable, closed container labeled for
chemical waste.[1] Do not dispose of down the drain.[1]

o Contaminated PPE: Dispose of used gloves and other contaminated PPE as chemical waste
in accordance with applicable laws and good laboratory practices.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If symptoms

Inhalation . . .

persist, seek medical attention.[1]

Wash the affected area with soap and plenty of
Skin Contact water. The product is generally not considered a

skin irritant.[1]

Rinse the eyes cautiously with water for several

minutes. Remove contact lenses if present and
Eye Contact ] o o

easy to do. Continue rinsing. If eye irritation

persists, get medical attention.[1]

) Rinse mouth with water. If the person feels
Ingestion . .
unwell, seek medical advice.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling of 14:0
DAP in a laboratory setting.
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Caption: Workflow for Safe Handling of 14:0 DAP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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